Cas no 1343504-80-2 (3-[(Furan-3-yl)methyl]azetidine)

• Product Name: 3-[(Furan-3-yl)methyl]azetidine
• CAS No: 1343504-80-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5705644
• PubChem ID: 63203924
• Update Time: 2025-05-19

3-[(Furan-3-yl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-746786
• AKOS012506354
• 3-[(Furan-3-yl)methyl]azetidine
• 1343504-80-2
• 3-(furan-3-ylmethyl)azetidine
• Azetidine, 3-(3-furanylmethyl)-

• Inchi： 1S/C8H11NO/c1-2-10-6-7(1)3-8-4-9-5-8/h1-2,6,8-9H,3-5H2
• InChI Key： VFGCRFMPFDFAOS-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CC1CNC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 194.7±13.0 °C(Predicted)
• pka: 11.06±0.40(Predicted)

Additional information on 3-[(Furan-3-yl)methyl]azetidine

Recent Advances in the Study of 3-[(Furan-3-yl)methyl]azetidine (CAS: 1343504-80-2) in Chemical Biology and Pharmaceutical Research

The compound 3-[(Furan-3-yl)methyl]azetidine (CAS: 1343504-80-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, featuring an azetidine ring linked to a furan moiety, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have explored its unique physicochemical properties, synthetic accessibility, and biological activities, positioning it as a versatile building block for the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers utilized 3-[(Furan-3-yl)methyl]azetidine as a core structure to develop novel antidepressant candidates with improved blood-brain barrier permeability compared to traditional SSRIs. Molecular docking studies revealed that the furan-azetidine combination creates optimal spatial arrangement for binding to the serotonin transporter protein.

In the field of antimicrobial research, a team at the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 1343504-80-2 exhibited potent activity against drug-resistant Gram-positive bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, with particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains. The study highlighted the compound's low cytotoxicity to human cells, suggesting a favorable therapeutic index.

Recent advances in synthetic methodology have significantly improved the production of 3-[(Furan-3-yl)methyl]azetidine. A Nature Protocols paper (2023) described a novel catalytic system for the efficient synthesis of this compound with 92% yield and excellent enantioselectivity. This breakthrough has facilitated larger-scale production for preclinical studies and enabled more extensive structure-activity relationship investigations.

Ongoing clinical research is exploring the potential of 1343504-80-2 derivatives in oncology. Preliminary results from Phase I trials presented at the 2024 American Association for Cancer Research meeting showed promising activity against certain solid tumors, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The compound's unique ability to simultaneously target multiple nodes in this signaling cascade may explain its enhanced efficacy compared to existing inhibitors.

Future research directions for 3-[(Furan-3-yl)methyl]azetidine include exploration of its applications in neurodegenerative diseases and metabolic disorders. Computational studies suggest potential interactions with targets relevant to Alzheimer's disease and type 2 diabetes, though experimental validation is still required. The compound's structural features make it particularly suitable for development as a CNS-penetrant therapeutic agent.

In conclusion, 3-[(Furan-3-yl)methyl]azetidine (CAS: 1343504-80-2) represents a significant advancement in medicinal chemistry, with applications spanning multiple therapeutic areas. Its unique structural characteristics, combined with recent synthetic and pharmacological breakthroughs, position it as a valuable scaffold for future drug development efforts. Continued research into its biological activities and optimization of its pharmacokinetic properties will likely yield important therapeutic candidates in the coming years.